Cas no 1051919-33-5 (2-(2-Chloro-4-fluorophenoxy)ethylamine hydrochloride)

• Product Name: 2-(2-Chloro-4-fluorophenoxy)ethylamine hydrochloride
• CAS No: 1051919-33-5
• MF: C₈H₁₀Cl₂FNO
• MW: 226.075503826141
• CID: 1074341
• PubChem ID: 17187873
• Update Time: 2025-10-28

2-(2-Chloro-4-fluorophenoxy)ethylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-Chloro-4-fluorophenoxy)ethylamine hydrochloride
• 2-(2-chloro-4-fluorophenoxy)ethanamine hydrochloride
• 1051919-33-5
• BSB91933
• MFCD08728063
• G72743
• [2-(2-chloro-4-fluorophenoxy)ethyl]amine hydrochloride
• SB79774
• 2-(2-Chloro-4-fluorophenoxy)ethylamine hydrochloride, AldrichCPR
• 2-(2-Chloro-4-fluorophenoxy)ethylaminehydrochloride
• ALBB-031740
• 2-(2-Chloro-4-fluorophenoxy)ethanaminehydrochloride
• AKOS005111329
• 2-(2-chloro-4-fluorophenoxy)ethanamine;hydrochloride

• MDL： MFCD08728063
• Inchi： 1S/C8H9ClFNO.ClH/c9-7-5-6(10)1-2-8(7)12-4-3-11;/h1-2,5H,3-4,11H2;1H
• InChI Key： KNCOTHOJVWILSN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCCN)F.Cl

Computed Properties

• Exact Mass: 225.0123475g/mol
• Monoisotopic Mass: 225.0123475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 136
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

2-(2-Chloro-4-fluorophenoxy)ethylamine hydrochloride Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2-(2-Chloro-4-fluorophenoxy)ethylamine hydrochloride

2-(2-Chloro-4-fluorophenoxy)ethylamine hydrochloride: A Comprehensive Overview

The compound with CAS No. 1051919-33-5, commonly referred to as 2-(2-Chloro-4-fluorophenoxy)ethylamine hydrochloride, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into the chemical structure, synthesis, properties, and recent advancements in its research and applications.

2-(2-Chloro-4-fluorophenoxy)ethylamine hydrochloride is a derivative of phenoxyethanolamine, with a chlorine atom at the 2-position and a fluorine atom at the 4-position of the phenyl ring. The presence of these halogen substituents imparts unique electronic and steric properties to the molecule, making it highly versatile for various chemical reactions. The hydrochloride salt form of this compound is particularly useful in pharmaceutical formulations due to its enhanced solubility and stability.

Recent studies have highlighted the importance of 2-(2-Chloro-4-fluorophenoxy)ethylamine hydrochloride in drug discovery and development. Researchers have explored its role as an intermediate in the synthesis of bioactive compounds, including anti-inflammatory agents and antiviral drugs. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound can serve as a key intermediate in the synthesis of novel inhibitors targeting specific viral enzymes.

The synthesis of 2-(2-Chloro-4-fluorophenoxy)ethylamine hydrochloride typically involves a multi-step process, including nucleophilic substitution and acid-base neutralization. The starting material is often 2-chloro-4-fluorophenol, which undergoes alkoxylation to form the phenoxy intermediate. Subsequent alkylation with ethylamine followed by acid treatment yields the final hydrochloride salt. This synthetic pathway has been optimized in recent years to improve yield and reduce environmental impact.

In terms of physical properties, 2-(2-Chloro-4-fluorophenoxy)ethylamine hydrochloride is a white crystalline solid with a melting point of approximately 180°C. Its solubility in water is moderate, making it suitable for aqueous-based formulations. The compound exhibits good thermal stability, which is advantageous for storage and transportation under standard conditions.

The chemical structure of 2-(2-Chloro-4-fluorophenoxy)ethylamine hydrochloride plays a crucial role in its reactivity and biological activity. The phenoxy group acts as an electron-withdrawing substituent, enhancing the electrophilic character of the molecule. This property makes it an excellent candidate for nucleophilic substitution reactions, which are pivotal in drug design.

Recent advancements in computational chemistry have enabled researchers to predict the bioavailability and pharmacokinetics of 2-(2-Chloro-4-fluorophenoxy)ethylamine hydrochloride with greater accuracy. Molecular docking studies have revealed potential interactions with key biological targets, suggesting its potential as a lead compound in drug discovery programs.

In conclusion, 2-(2-Chloro-4-fluorophenoxy)ethylamine hydrochloride (CAS No. 1051919-33-5) is a versatile compound with promising applications in pharmaceuticals and related fields. Its unique chemical structure, combined with recent research findings, underscores its importance as a valuable tool in modern chemistry and drug development.